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Compound of Interest

Compound Name: Hdac-IN-29

Cat. No.: B12403456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the long-term storage and handling of

Hdac-IN-29. As specific manufacturer's data for Hdac-IN-29 is not publicly available, the

following recommendations are based on common practices for the storage and handling of

similar histone deacetylase (HDAC) inhibitors. It is crucial to consult the Certificate of Analysis

provided by your supplier for precise instructions.

Summary of Quantitative Data
For optimal stability and performance of Hdac-IN-29, proper storage is essential. The following

table summarizes recommended storage conditions for the compound in both solid and

solution forms, based on general guidelines for HDAC inhibitors.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C Up to 3 years
Protect from moisture

and light.

4°C Up to 2 years
For shorter-term

storage.

In Solvent -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month For short-term use.

Experimental Protocols
Reconstitution of Hdac-IN-29
Proper reconstitution is critical for accurate experimental results. The following protocol outlines

a general procedure for preparing a stock solution of Hdac-IN-29.

Materials:

Hdac-IN-29 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Procedure:

Equilibration: Allow the vial of Hdac-IN-29 powder to equilibrate to room temperature for at

least 15-20 minutes before opening. This prevents condensation of moisture onto the

compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the

desired stock solution concentration. For example, to prepare a 10 mM stock solution from 1

mg of Hdac-IN-29 (Molecular Weight: 401.48 g/mol ), you would add 249.08 µL of DMSO.
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Dissolution: Gently vortex or sonicate the solution until the Hdac-IN-29 is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Storage: Store the aliquoted stock solutions at -80°C for long-term stability (up to 6 months)

or at -20°C for shorter-term use (up to 1 month).

Visual Guides
Hdac-IN-29 Handling and Storage Workflow
The following diagram illustrates the recommended workflow for handling and storing Hdac-IN-
29 to ensure its integrity and performance in your experiments.
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Long-Term Storage (Solid)

Preparation for Use

Stock Solution Storage

Experimental Use

Store Hdac-IN-29 Powder at -20°C

Equilibrate to Room Temperature

Retrieve for use

Reconstitute in Anhydrous DMSO

Aliquot into Single-Use Volumes

Store at -80°C (up to 6 months)

Long-term

Store at -20°C (up to 1 month)

Short-term

Use in Experiments

Hdac-IN-29 Histone Deacetylases (HDACs)Inhibits HistonesDeacetylates Chromatin

Acetylated Histones Relaxed Chromatin Altered Gene Expression
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Click to download full resolution via product page

To cite this document: BenchChem. [Hdac-IN-29 Technical Support Center: Long-Term
Storage and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403456#hdac-in-29-long-term-storage-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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